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Cat. No.: B1170598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulphur Blue 11, identified by the Colour Index (C.I.) number 53235 and CAS Registry

Number 1326-98-3, is a synthetic sulfur dye recognized for its navy-blue hue.[1] As a member

of the sulfur dye class, it is primarily utilized in the textile industry for dyeing cellulosic fibers,

such as cotton and viscose, due to its excellent wash-fastness and cost-effectiveness.[2][3][4]

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and analysis of Sulphur Blue 11, tailored for a scientific audience.

Chemical Structure
The precise molecular structure of Sulphur Blue 11, like most sulfur dyes, is complex and not

definitively characterized. It is understood to be a heterogeneous, high-molecular-weight

polymer.[3][5] The dye is produced through the sulfurization of 4-(2,4-dinitrophenyl)amino-

phenol.[1] This process involves the reduction of the nitro groups and the introduction of sulfur

linkages, leading to the formation of a complex chromophore. The resulting structure is

believed to contain phenothiazine and thianthrene subunits interconnected by disulfide (–S–S–)

and polysulfide (–S_n–) bridges.[3]

Due to the complex and polymeric nature of Sulphur Blue 11, a generalized structure is

presented below to illustrate the key functional moieties.
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A diagram illustrating the synthesis of the generalized structure of Sulphur Blue 11.

Chemical Properties
Sulphur Blue 11 exhibits chemical properties characteristic of the sulfur dye class. A summary

of its key properties is provided in the table below.

Property Description

CAS Registry Number 1326-98-3[1]

C.I. Name Sulphur Blue 11, C.I. 53235[1]

Synonyms

Sulfurized 4-[(2,4-dinitrophenyl)amino]phenol,

Sulphur Direct Blue RL, Sulphur Navy Blue

RL[1]

Appearance Navy blue solid[3]

Solubility

Insoluble in water; soluble in an aqueous

solution of a reducing agent like sodium sulfide.

[2][3] Elemental sulfur is moderately soluble in

solvents like toluene and benzene.[6]

Fastness Properties
Good wash-fastness; poor fastness to chlorine-

based bleaching agents.[3][5]

Chemical Stability
Decomposed by acids with the liberation of

hydrogen sulfide (H₂S).[5]

Heat Resistance Moderate to good heat resistance.[2]

Experimental Protocols
General Synthesis of Sulphur Dyes
The synthesis of Sulphur Blue 11 involves the thionation of an organic intermediate. While

specific industrial protocols are proprietary, a general laboratory-scale synthesis for a sulfur dye

can be outlined as follows:

Preparation of the Reaction Mixture: The aromatic intermediate, such as 4-(2,4-

dinitrophenyl)amino-phenol, is mixed with sulfur and sodium sulfide.[3][7] The reaction can
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be carried out by either baking the dry mixture or by boiling the components under reflux in a

suitable solvent like water or an alcohol.[8]

Thionation (Sulfurization): The mixture is heated to a high temperature, typically in a closed

vessel. For many sulfur dyes, this temperature is around 80-95°C.[3][9] The duration of

heating is critical and influences the final properties of the dye.

Precipitation and Isolation: After the reaction is complete, the dye is precipitated from the

reaction mixture. This can be achieved through acidification or oxidation.[5]

Purification: The crude dye is then filtered, washed thoroughly with water to remove

unreacted starting materials and byproducts, and subsequently dried.
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General Synthesis Workflow for Sulphur Dyes

Mixing of Precursor,
Sulfur, and Sodium Sulfide

Thionation
(Heating/Reflux)

Precipitation
(Acidification/Oxidation)

Isolation and Purification
(Filtration, Washing, Drying) Final Sulphur Dye Product
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Sulphur Dyeing Process

Insoluble Sulphur Dye

Reduction
(Na2S, heat)

Soluble Leuco Dye

Dyeing of Fiber
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Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

